molecular formula C28H27N7O4S3 B2834407 N-((5-((2-(benzo[d]thiazol-2-ylamino)-2-oxoethyl)thio)-4-(m-tolyl)-4H-1,2,4-triazol-3-yl)methyl)-4-(N,N-dimethylsulfamoyl)benzamide CAS No. 310449-10-6

N-((5-((2-(benzo[d]thiazol-2-ylamino)-2-oxoethyl)thio)-4-(m-tolyl)-4H-1,2,4-triazol-3-yl)methyl)-4-(N,N-dimethylsulfamoyl)benzamide

Cat. No.: B2834407
CAS No.: 310449-10-6
M. Wt: 621.75
InChI Key: DTUMEJUCJUFGQB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Molecular Structure Analysis

The presence of multiple heterocyclic rings and a sulfamoyl group suggests that this compound could have a complex 3D structure. The exact structure would need to be determined using techniques such as X-ray crystallography or NMR spectroscopy .

Scientific Research Applications

Corrosion Inhibition

One significant application of benzothiazole derivatives is in corrosion inhibition. Hu et al. (2016) studied two benzothiazole derivatives for their corrosion inhibiting effects against steel in a 1 M HCl solution. The study revealed that these inhibitors offer higher inhibition efficiencies and stability against steel corrosion compared to previously reported benzothiazole family inhibitors, suggesting their potential utility in metal protection and maintenance Hu et al., 2016.

Synthesis of Heterocyclic Compounds

Benzothiazole derivatives are pivotal in the synthesis of various heterocyclic compounds. Darweesh et al. (2016) reported the microwave-mediated synthesis of novel heterocycles, including pyrazolo[1,5-a]pyrimidine and [1,2,4]-triazolo[1,5-a]pyramidine derivatives, using enaminosulfones derived from benzothiazole and benzimidazole-based compounds. These synthetic pathways underscore the versatility of benzothiazole derivatives in creating pharmacologically relevant structures Darweesh et al., 2016.

Anticancer Activity

Another application is in the development of anticancer agents. Tiwari et al. (2017) synthesized Schiff’s bases containing a thiadiazole scaffold and benzamide groups, demonstrating promising in vitro anticancer activity against various human cancer cell lines. This indicates the potential of benzothiazole derivatives in medicinal chemistry for designing new anticancer drugs Tiwari et al., 2017.

Anti-Inflammatory and Analgesic Agents

Abu-Hashem et al. (2020) synthesized novel compounds derived from visnaginone and khellinone, incorporating benzothiazole and pyrimidine derivatives, showing significant anti-inflammatory and analgesic activities. These findings highlight the application of benzothiazole derivatives in developing new therapeutic agents Abu-Hashem et al., 2020.

Enzyme Inhibition and Molecular Docking

Alyar et al. (2019) explored the synthesis of new Schiff bases from sulfamethoxazole and sulfisoxazole, demonstrating enzyme inhibition activities. The study includes molecular docking to understand the interactions with enzymes, suggesting the potential of benzothiazole derivatives in designing enzyme inhibitors Alyar et al., 2019.

Properties

IUPAC Name

N-[[5-[2-(1,3-benzothiazol-2-ylamino)-2-oxoethyl]sulfanyl-4-(3-methylphenyl)-1,2,4-triazol-3-yl]methyl]-4-(dimethylsulfamoyl)benzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C28H27N7O4S3/c1-18-7-6-8-20(15-18)35-24(16-29-26(37)19-11-13-21(14-12-19)42(38,39)34(2)3)32-33-28(35)40-17-25(36)31-27-30-22-9-4-5-10-23(22)41-27/h4-15H,16-17H2,1-3H3,(H,29,37)(H,30,31,36)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

DTUMEJUCJUFGQB-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC(=CC=C1)N2C(=NN=C2SCC(=O)NC3=NC4=CC=CC=C4S3)CNC(=O)C5=CC=C(C=C5)S(=O)(=O)N(C)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C28H27N7O4S3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

621.8 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.